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Compound of Interest

Compound Name: Pyrrole-2-carboxaldehyde

Cat. No.: B018789

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrrole-2-carboxaldehyde and its derivatives are a diverse class of heterocyclic compounds
characterized by a pyrrole ring substituted with a formyl group at the C-2 position. These
natural products have been isolated from a wide array of terrestrial and marine organisms,
including bacteria, fungi, plants, and marine invertebrates. The pyrrole-2-carboxaldehyde
core is a versatile scaffold that is often further functionalized, leading to a rich chemical
diversity and a broad spectrum of biological activities. This technical guide provides a
comprehensive overview of the natural sources of these compounds, quantitative data on their
occurrence, detailed experimental protocols for their isolation, and a review of their biosynthetic
pathways.

Bacterial Sources

Bacteria, particularly those from the genera Streptomyces, Serratia, and Pseudoalteromonas,
are prolific producers of pyrrole-2-carboxaldehyde derivatives. These compounds often
exhibit potent antimicrobial and cytotoxic properties.

Prodiginines

Prodiginines are a family of tripyrrolic red pigments produced by various bacteria, including
Serratia marcescens and several Streptomyces species. The biosynthesis of prodigiosin, a
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prominent member of this family, involves the condensation of two key pyrrole-containing
intermediates: 4-methoxy-2,2'-bipyrrole-5-carbaldehyde (MBC) and 2-methyl-3-amylpyrrole
(MAP).

Quantitative Data for Prodigiosin Production

Producing . ]
) Substrate/Medium Yield (mg/L) Reference
Organism
Serratia marcescens Peanut oil broth ~560
Serratia marcescens Cassava wastewater
_ 49,500
UCP 1549 (6%) + Mannitol (2%)
) Nutrient broth with Increased 4.25-fold
Serratia marcescens _ o
glucose with optimization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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